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Compound of Interest

Compound Name: 2,6-Dibromobenzonitrile

Cat. No.: B1367187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,6-
Dibromobenzonitrile in organic solvents. Due to a lack of publicly available quantitative data,

this document focuses on qualitative solubility information and provides a detailed experimental

protocol for researchers to determine precise solubility values. Understanding the solubility of

2,6-Dibromobenzonitrile is crucial for its application in organic synthesis, materials science,

and pharmaceutical development, influencing reaction kinetics, purification methods, and

formulation strategies.

Physicochemical Properties of 2,6-
Dibromobenzonitrile
A summary of the key physicochemical properties of 2,6-Dibromobenzonitrile is presented in

Table 1. These properties are essential for understanding its solubility behavior.
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Property Value Source

Molecular Formula C₇H₃Br₂N [1]

Molecular Weight 260.91 g/mol [1]

Appearance White crystalline solid [2]

Melting Point Not available

Boiling Point 326.5°C at 760 mmHg [3]

CAS Number 6575-12-8 [1]

Qualitative Solubility Profile
While specific quantitative solubility data for 2,6-Dibromobenzonitrile is not readily available in

the surveyed literature, qualitative information suggests it has favorable solubility in common

organic solvents. The molecular structure, featuring a nonpolar benzene ring and a polar nitrile

group, allows for interactions with a range of solvents.

One study indicates that compounds incorporating the 2,6-dibromobenzonitrile moiety exhibit

fine to good solubility in common organic solvents, such as dichloromethane, chloroform, and

tetrahydrofuran (THF). For a structurally similar compound, 2,6-Dichlorobenzonitrile, good

solubility has been reported in ethanol, acetone, and dichloromethane.[2] The parent

compound, benzonitrile, is miscible with ethanol and very soluble in acetone and benzene.[4][5]

Based on these observations and the principle of "like dissolves like," a predicted qualitative

solubility profile for 2,6-Dibromobenzonitrile is presented in Table 2. It is important to note that

this is a projection and must be confirmed by experimental data.
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Solvent Class Solvent
Predicted
Qualitative
Solubility

Rationale

Halogenated Dichloromethane Very Soluble

The polarity is well-

suited for molecules

with both polar and

nonpolar

characteristics.

Chloroform Very Soluble

Similar to

dichloromethane, its

polarity is expected to

be optimal for this

type of solute.

Ethers Tetrahydrofuran (THF) Soluble

The ether oxygen can

act as a hydrogen

bond acceptor, and its

overall polarity is

suitable.

Ketones Acetone Soluble

The polar carbonyl

group can interact

favorably with the

nitrile group.

Alcohols Ethanol Moderately Soluble

The hydroxyl group

can interact with the

nitrile group, but the

overall polarity might

be slightly high for

optimal solubility.

Aromatic Toluene Soluble

The aromatic ring of

toluene can engage in

π-π stacking with the

benzene ring of the

solute.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkanes Hexane Sparingly Soluble

As a nonpolar solvent,

hexane will primarily

interact with the

nonpolar regions of

the solute but may not

effectively solvate the

polar nitrile group.

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise and reliable solubility data, a robust experimental protocol is necessary. The

isothermal shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a solid in a solvent.

Objective
To determine the equilibrium solubility of 2,6-Dibromobenzonitrile in various organic solvents

at a specified temperature (e.g., 25°C).

Materials and Equipment
2,6-Dibromobenzonitrile (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Temperature-controlled orbital shaker or water bath

Calibrated thermometer

Glass vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes
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High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector (e.g., UV-Vis)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid 2,6-Dibromobenzonitrile to several glass vials. The

presence of undissolved solid is crucial to ensure saturation.

Accurately add a known volume or weight of the desired organic solvent to each vial.

Equilibration:

Seal the vials tightly to prevent solvent evaporation.

Place the vials in the temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixtures for a sufficient period (typically 24-72 hours) to ensure that equilibrium

is reached.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the vials to stand undisturbed at the constant

temperature for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a syringe filter into a clean vial to remove any undissolved solid.

Accurately dilute the filtered supernatant with the same solvent to a concentration that falls

within the linear range of the analytical method's calibration curve.

Analysis:

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 2,6-Dibromobenzonitrile.
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A pre-established calibration curve of known concentrations of 2,6-Dibromobenzonitrile
versus instrument response is required for accurate quantification.

Calculation and Reporting:

Calculate the solubility of 2,6-Dibromobenzonitrile in the solvent using the measured

concentration and the dilution factor.

Report the solubility in standard units such as grams per 100 mL ( g/100 mL), milligrams

per milliliter (mg/mL), or moles per liter (mol/L) at the specified temperature.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of 2,6-
Dibromobenzonitrile can be visualized as follows:
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Preparation of Saturated Solution

Equilibration

Sampling and Analysis

Data Processing

Add excess 2,6-Dibromobenzonitrile to vial

Add known volume of solvent

Seal vial and place in shaker at constant T

Agitate for 24-72 hours

Settle excess solid

Filter supernatant

Dilute sample

Analyze by HPLC/GC

Calculate solubility from concentration

Report results (e.g., g/100mL at T)

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.
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This guide serves as a foundational resource for researchers working with 2,6-
Dibromobenzonitrile. While quantitative solubility data remains to be experimentally

determined and published, the provided qualitative assessment and detailed methodology offer

a strong starting point for any research or development activities involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Dibromobenzonitrile | C7H3Br2N | CID 12683209 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. solubilityofthings.com [solubilityofthings.com]

3. 2,6-Dibromobenzonitrile - Benzene Compounds - Crysdot [crysdotllc.com]

4. benzonitrile [chemister.ru]

5. Benzonitrile - Sciencemadness Wiki [sciencemadness.org]

To cite this document: BenchChem. [Solubility of 2,6-Dibromobenzonitrile in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367187#solubility-of-2-6-dibromobenzonitrile-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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